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The table below summarizes findings from a 2022 study that investigated the relationship between ERK

inhibition and drug-induced toxicity in several cancer cell lines [1].

ERK Inhibitor

Reported Toxicity Findings in Preclinical Models

Ravoxertinib

SCH772984

LY3214996

Ulixertinib (BVD-523)

VX-11e

PD0325901 (MEK
Inhibitor)

Showed ERK-dependent toxicity; the relationship between cell viability and
ERK inhibition varied by cell line [1].

Induced excessive toxicity not directly related to ERK1/2 inhibition in specific
cell lines [1].

Prone to ERK1/2 reactivation over time [1].

Prone to ERK1/2 reactivation over time. Cells resistant to the MEK inhibitor
PD0325901 remained sensitive to ulixertinib [1].

Induced excessive toxicity not directly related to ERK1/2 inhibition in specific
cell lines [1].

Prone to ERK1/2 reactivation over time. Cells resistant to it remained sensitive
to ulixertinib [1].

Detailed Experimental Methodology
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The data in the table above was generated using the following experimental protocols [1]:

¢ Cell Lines: The study used ERK1/2 and downstream kinase ELK1 reporter cell lines from multiple
cancer types: H1299 (lung cancer, NRASQ61K) HCT-116 (colon cancer, KRASC13D) SH-SY5Y
(neuroblastoma), and U937 (leukemia).

¢ Assessment of Viability and ERK Inhibition: Researchers measured cell viability and the degree of
ERK inhibition after treatment with the various inhibitors.

¢ Analysis of ERK Dependence: By comparing the viability and ERK inhibition data, the study
determined the different ERK dependencies for each cell line.

¢ Investigation of ERK Reactivation: The persistence of ERK inhibition was monitored over time. For
drugs showing reactivation, researchers tested if adding a fresh dose of the inhibitor could reverse
the effect.

ERK Signaling Pathway and Inhibitor Mechanism

The following diagram illustrates the MAPK/ERK signaling pathway and the site of action for ERK1/2

inhibitors like ravoxertinib.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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